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Compound of Interest

5-Bromo-1-benzofuran-2-
Compound Name:

carboxylic acid

cat. No.: B1331319

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the available data on the solubility and
melting point of 5-Bromo-1-benzofuran-2-carboxylic acid (CAS No. 10242-11-2). It includes
detailed experimental protocols for the determination of these properties and a plausible
synthetic route.

Core Physicochemical Data

The quantitative data for 5-Bromo-1-benzofuran-2-carboxylic acid is summarized below. It is
important to note that a definitive, experimentally verified melting point is not consistently
reported across publicly available sources. Solubility data in common laboratory solvents is not
readily available and requires experimental determination.
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Property Value Source
Molecular Formula CoHsBrOs Santa Cruz Biotechnology[1]
Molecular Weight 241.04 g/mol Santa Cruz Biotechnology[1]

Data not consistently reported.
Melting Point Experimental determination is

recommended.

Data not available.
Solubility Experimental determination is

required.

Experimental Protocols

The following sections detail standardized methodologies for the experimental determination of
the melting point and solubility of 5-Bromo-1-benzofuran-2-carboxylic acid.

Melting Point Determination

A precise melting point is a critical indicator of the purity of a crystalline solid.[2] The
recommended method for determining the melting point of 5-Bromo-1-benzofuran-2-
carboxylic acid is the capillary method using a calibrated digital melting point apparatus.[3]

Apparatus and Materials:

 Digital melting point apparatus (e.g., Mel-Temp or similar)

o Capillary tubes (closed at one end)

e Mortar and pestle

e Spatula

» 5-Bromo-1-benzofuran-2-carboxylic acid, finely powdered

o Reference standard with a known melting point close to the expected value (optional, for
calibration check)
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Procedure:

o Sample Preparation: A small amount of the crystalline 5-Bromo-1-benzofuran-2-carboxylic
acid is placed on a clean, dry watch glass. The open end of a capillary tube is pressed into
the powder. The tube is then inverted and tapped gently on a hard surface to pack the solid
into the closed end. This process is repeated until a packed column of 2-3 mm in height is
achieved.[4]

o Apparatus Setup: The melting point apparatus is turned on and the heating rate is set. For an
unknown sample, a rapid heating rate (10-20 °C/minute) can be used to determine an
approximate melting range.[3]

o Approximate Melting Point Determination: The packed capillary tube is inserted into the
heating block of the apparatus. The sample is observed through the magnifying lens as it is
heated. The temperature at which the first drop of liquid appears and the temperature at
which the entire sample becomes a clear liquid are recorded as the melting range.

e Accurate Melting Point Determination: The apparatus is allowed to cool to at least 20 °C
below the approximate melting point. A fresh capillary tube with the sample is prepared. The
heating is initiated with a slow ramp rate of 1-2 °C per minute to ensure thermal equilibrium.

[3]14]

» Data Recording: The temperature at which the first sign of melting is observed (the solid
begins to shrink and a liquid phase appears) and the temperature at which the last crystal
melts are recorded as the melting point range. For a pure compound, this range should be
narrow (0.5-2 °C).

Solubility Determination

Determining the solubility of 5-Bromo-1-benzofuran-2-carboxylic acid in various solvents is
crucial for its application in drug development and other research areas. A systematic
qualitative or semi-quantitative approach is outlined below.

Apparatus and Materials:

e Small test tubes
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Vortex mixer

Graduated pipettes or micropipettes

Analytical balance

A selection of solvents of varying polarity (e.g., water, ethanol, methanol, acetone, ethyl
acetate, dichloromethane, hexane, dimethyl sulfoxide (DMSO), and aqueous solutions of
acid and base like 5% HCI and 5% NaOH).

Procedure:

Sample Preparation: A precise amount of 5-Bromo-1-benzofuran-2-carboxylic acid (e.g.,
10 mg) is weighed and placed into a series of clean, dry test tubes.

Solvent Addition: A specific volume of a chosen solvent (e.g., 1 mL) is added to each test
tube.

Mixing: The test tubes are agitated vigorously using a vortex mixer for a set period (e.g., 1-2
minutes) to ensure thorough mixing and to facilitate dissolution.

Observation: The tubes are allowed to stand, and a visual inspection is made to determine if
the solid has completely dissolved. The solubility can be categorized as:

o Soluble: No solid particles are visible.

o Partially soluble: Some solid has dissolved, but undissolved particles remain.

o Insoluble: The solid does not appear to have dissolved.

Acid-Base Solubility: For a carboxylic acid, solubility in aqueous base (e.g., 5% NaOH) is
expected due to the formation of a soluble salt. Conversely, it is expected to be insoluble in
agueous acid (e.g., 5% HCI). This can be tested by adding these aqueous solutions to test
tubes containing the compound and observing for dissolution.[5]

Quantitative Determination (Optional): For a more precise measurement, a saturated
solution can be prepared, filtered to remove undissolved solid, and the concentration of the
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dissolved compound in the filtrate can be determined using a suitable analytical technique
such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

Plausible Synthetic Workflow

While a specific, detailed experimental protocol for the synthesis of 5-Bromo-1-benzofuran-2-
carboxylic acid is not readily available in the searched literature, a plausible route can be
inferred from general methods for the synthesis of benzofuran-2-carboxylic acids. A common
method involves the Perkin rearrangement of a 3-halocoumarin.[6]

Proposed Synthesis of 5-Bromo-1-benzofuran-2-carboxylic acid:

A potential synthetic route starts from 5-bromosalicylaldehyde. The workflow would involve the
formation of a coumarin derivative, followed by bromination and subsequent rearrangement.

Logical Workflow for Synthesis and Characterization:

The following diagram illustrates a logical workflow for the synthesis, purification, and
characterization of 5-Bromo-1-benzofuran-2-carboxylic acid.
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Click to download full resolution via product page

Caption: Synthetic and characterization workflow for 5-Bromo-1-benzofuran-2-carboxylic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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